Cas no 842-35-3 ( )
structure
Product Name:
CAS No:842-35-3
MF:C14H10I2O3
MW:480.036348819733
CID:989272
PubChem ID:268515
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3,5-diiodo-4-phenylmethoxybenzoic acid
- 4-Benzyloxy-3,5-dijod-benzoesaeure
- DTXSID90296314
- 842-35-3
- 4-(benzyloxy)-3,5-diiodobenzoic acid
- NSC-108772
- NSC108772
- SCHEMBL4269670
- 3,5-diiodo-4-phenylmethoxy-benzoic acid
- DS-013955
-
-
- Inchi: 1S/C14H10I2O3/c15-11-6-10(14(17)18)7-12(16)13(11)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
- InChI Key: DZTYFSSXRSWATG-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=C(C=1OCC1C=CC=CC=1)I
Computed Properties
- Exact Mass: 479.87200
- Monoisotopic Mass: 479.87194g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53000
- LogP: 4.17300
Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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